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Compound of Interest

Compound Name: N,N-dimethylaniline

CAS No.: 86362-18-7

Cat. No.: B3430800

Get Quote

N,N-dimethylaniline (CAS No. 121-69-7) is a substituted aniline derivative widely used as a

solvent, a stabilizer, and an intermediate in the synthesis of dyes, such as crystal violet, and

other organic compounds.[1][2][3] While indispensable in many applications, its utility is

matched by its significant health hazards. DMA is a combustible, oily liquid, typically yellow to

brown, with a characteristic fish-like odor.[2][4][5] It is toxic by inhalation, ingestion, and, most

critically for laboratory settings, through dermal absorption.[2][6][7] This guide is structured to

provide a multi-layered safety protocol, moving from hazard identification to emergency

response, ensuring a self-validating system of protection for researchers.

Section 1: Core Hazard Identification and
Toxicological Profile
A foundational understanding of DMA's toxic properties is critical for appreciating the stringency

of the required safety protocols. It is classified as acutely toxic, a suspected carcinogen, and an

environmental hazard.[8][9][10]

The primary danger of DMA is its ability to cause methemoglobinemia, a condition where the

iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[11][12][13] This leads to
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a form of chemical asphyxiation, with symptoms including cyanosis (blue lips and skin),

headache, dizziness, and confusion.[1][13][14] Chronic or severe exposure can damage the

blood, kidneys, liver, and central nervous system.[1][6][7]

Physicochemical and Toxicological Data
The following tables summarize the key properties and toxicity values for N,N-dimethylaniline.

Property Value Source

Chemical Formula C₈H₁₁N [6]

Molecular Weight 121.18 g/mol [6]

Appearance Yellow to brown oily liquid [2][4][5]

Odor Fish-like / Amine-like [4][11]

Boiling Point 194°C (381.2°F) [6][15][16]

Melting Point 2.5°C (36.5°F) [6][15][16]

Flash Point 63°C (145.4°F) [6][7]

Solubility

Insoluble in water; soluble in

alcohol, ether, and other

organic solvents.

[2][3][4]

Toxicological Data Value Species Source

LD₅₀ Oral 1410 mg/kg Rat [6]

LD₅₀ Dermal 1770 mg/kg Rabbit [6]

Lethal Oral Dose

(estimated)
50 mg/kg Human [11]
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Occupational

Exposure Limits
Value (TWA) Value (STEL) Source

NIOSH REL 5 ppm (25 mg/m³) 10 ppm (50 mg/m³) [11][15]

OSHA PEL 5 ppm (25 mg/m³) - [11][15]

ACGIH TLV 5 ppm (25 mg/m³) 10 ppm (50 mg/m³) [11][15]

IDLH 100 ppm - [11]

TWA: Time-Weighted

Average (8-hr), STEL:

Short-Term Exposure

Limit (15-min), PEL:

Permissible Exposure

Limit, REL:

Recommended

Exposure Limit, TLV:

Threshold Limit Value,

IDLH: Immediately

Dangerous to Life or

Health. The "skin"

notation indicates a

significant potential for

absorption through the

skin.

Section 2: The Hierarchy of Controls: A Systematic
Approach to Safety
Effective management of DMA risk follows the "Hierarchy of Controls," a framework that

prioritizes the most effective control measures. Engineering controls and administrative controls

are paramount, with Personal Protective Equipment (PPE) serving as the final barrier.
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Elimination/Substitution
(Most Effective)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Respirator)

(Least Effective)

Spill Occurs Assess Spill Size
& Location

Small Spill (<100mL)
Inside Fume HoodSmall

Large Spill (>100mL)
or Outside Hood

Large

Contain & Absorb with
Inert Material

(Sand, Vermiculite)

Alert Others & Evacuate Area.
Pull Fire Alarm.

Call Emergency Services.

Package Waste &
Dispose as Hazardous

Click to download full resolution via product page

Caption: Emergency response workflow for an N,N-dimethylaniline spill.

Protocol: Small Spill Cleanup (<100 mL, inside a fume hood)

Alert personnel in the immediate area.

Ensure you are wearing the full required PPE, including respiratory protection if vapors are

significant.

Contain the spill by covering it with an inert absorbent material like vermiculite, sand, or dry

earth. [6][7][14]Do NOT use combustible materials like paper towels or sawdust. [7]4.

Carefully collect the absorbed material using non-sparking tools and place it into a clearly

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3430800/docs?utm_src=pdf-body-img#introduction-understanding-the-risk-profile-of-n-n-dimethylaniline
https://www.benchchem.com/product/b3430800/docs?utm_src=pdf-body#introduction-understanding-the-risk-profile-of-n-n-dimethylaniline
http://home.miracosta.edu/dlr/msds/dimethylaniline.pdf
https://docs.gato.txst.edu/138703/Organic-Compound---N-2CN-Dimethylaniline---N-2CN-Dimethulaniline.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0877
https://docs.gato.txst.edu/138703/Organic-Compound---N-2CN-Dimethylaniline---N-2CN-Dimethulaniline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


labeled, sealable container for hazardous waste. [7]5. Wipe the spill area with a cloth

dampened with a suitable solvent, and place the cloth in the waste container.

Dispose of all materials according to institutional hazardous waste procedures. [17] Protocol:

Large Spill Response (>100 mL or any spill outside a fume hood)

EVACUATE: Immediately alert everyone in the lab and evacuate the area. [13]2. ISOLATE:

Close the doors to the affected area to contain vapors.

ALERT: Pull the nearest fire alarm and call your institution's emergency response number

from a safe location. Provide details: chemical name, location, and estimated quantity.

Do not attempt to clean up a large spill yourself. Only trained emergency responders with

appropriate equipment (including Self-Contained Breathing Apparatus) should manage the

incident. [6][18]

Personal Exposure and First Aid
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Exposure Occurs

Identify Route of Exposure

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Ingestion

Move to fresh air.
Provide respiratory support

if needed.

Remove all contaminated clothing.
Wash with soap & water for 15+ min.

Use safety shower.

Flush eyes with water for 15+ min
at eyewash station.

Rinse mouth with water.
DO NOT induce vomiting.

Seek Immediate Medical Attention
For ALL Exposures.

Provide SDS to Responders.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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